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Compound of Interest

Compound Name: Picric acid

Cat. No.: B1683659 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of hazardous chemicals is paramount to ensuring a safe laboratory environment.

Picric acid, a compound used in various staining and fixation protocols, demands meticulous

attention due to its potential to become a powerful explosive when dry. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to build deep trust and provide value beyond the product itself.

Immediate Safety Concerns and Hazard Assessment
Picric acid (2,4,6-trinitrophenol) is typically supplied with at least 30% water to ensure its

stability.[1] The primary hazard arises when the water content evaporates, leading to the

formation of dry picric acid crystals. These crystals are highly sensitive to heat, shock, and

friction, posing a significant explosion risk.[1][2][3] Furthermore, picric acid can form

dangerously sensitive metallic salts (picrates) upon contact with metals such as copper, lead,

zinc, and iron, as well as with concrete and plaster.[4][2] These picrate salts can be even more

shock-sensitive than dry picric acid itself.[4]

Key Hazard Indicators:

Dryness: If the picric acid appears as a dry, yellow crystalline powder.

Crystallization: Formation of crystals on the container, especially around the cap and

threads.
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Age: Containers of picric acid that are over two years old should be considered for disposal.

[1][5][6]

Metal Caps: Old bottles with metal caps present a severe hazard due to the potential

formation of explosive metal picrates in the threads.[1][7]

If any of these conditions are observed, DO NOT TOUCH OR ATTEMPT TO OPEN THE

CONTAINER. Immediately contact your institution's Environmental Health & Safety (EHS)

department for emergency stabilization and disposal.[1][8]

Quantitative Data on Picric Acid Hydration and
Hazards
The level of hydration directly correlates to the hazard level of picric acid. The following table

summarizes the quantitative relationship between water content and the associated risks.

Water Content (%
by mass)

Description
Hazard
Classification

Key Precautions

> 30% Wet slurry or paste
Flammable Solid

(Category 1)

Store in a cool, well-

ventilated area. Keep

container tightly

closed.[4]

10% - 30%
Damp, sand-like

crystals

Dangerously

Reactive/Explosive

Requires careful

monitoring of

hydration levels.

< 10% Dry, yellow crystals
High-Powered

Explosive

Extremely sensitive to

shock, heat, and

friction. Do not handle.

[2][3]

Procedural, Step-by-Step Guidance for Disposal
1. Initial Assessment and Decision Workflow:
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The first step in managing picric acid is to assess its condition. The following workflow outlines

the decision-making process.
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Start: Assess Picric Acid Container

Is container > 2 years old?

Observe Container Condition

No

Proceed with Routine
Hazardous Waste Disposal

Yes

Are there dry crystals?
Is the acid a dry powder?

Does it have a metal cap?

No

DO NOT TOUCH CONTAINER

Yes

Container is wetted
(< 2 years old, no metal cap)

NoYes

Contact EHS Immediately
for Emergency Disposal

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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